Cas no 83767-80-0 (5-(Trifluoromethyl)-2(1H)-pyrimidinone)

5-(Trifluoromethyl)-2(1H)-pyrimidinone structure
83767-80-0 structure
Product name:5-(Trifluoromethyl)-2(1H)-pyrimidinone
CAS No:83767-80-0
MF:C5H3F3N2O
MW:164.085331201553
CID:709275
PubChem ID:13317027

5-(Trifluoromethyl)-2(1H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrimidinone,5-(trifluoromethyl)-
    • 2-Hydroxy-5-(trifluoromethyl)pyrimidine
    • 5-(trifluoromethyl)-2-Pyrimidinone
    • 5-(Trifluoromethyl)-2(1H)-pyrimidinone
    • 5-(Trifluoromethyl)pyrimidin-2-ol
    • 5-Trifluoromethylpyrimidin-2-one
    • 5-(TRIFLUOROMETHYL)-1H-PYRIMIDIN-2-ONE
    • AT12809
    • 5-(trifluoromethyl)pyrimidin-2(1H)-one
    • SCHEMBL2694870
    • EN300-94953
    • 5-trifluoromethyl pyrimidin-2-one
    • 2(1H)-Pyrimidinone, 5-(trifluoromethyl)-
    • AKOS006305553
    • 5-trifluoromethyl-pyrimidin-2-one
    • SCHEMBL10737492
    • Z1198277070
    • 83767-80-0
    • CS-0264867
    • LRHNKMCEVFTYGN-UHFFFAOYSA-N
    • DTXSID30536600
    • AB58634
    • MDL: MFCD10696959
    • Inchi: InChI=1S/C5H3F3N2O/c6-5(7,8)3-1-9-4(11)10-2-3/h1-2H,(H,9,10,11)
    • InChI Key: KUAWDIFZEBBSPW-UHFFFAOYSA-N
    • SMILES: C1=C(C=NC(=N1)O)C(F)(F)F

Computed Properties

  • Exact Mass: 164.01974721g/mol
  • Monoisotopic Mass: 164.01974721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5Ų
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (5.1 g/l) (25 º C),

5-(Trifluoromethyl)-2(1H)-pyrimidinone Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
T220275-100mg
5-(Trifluoromethyl)-2(1H)-pyrimidinone
83767-80-0
100mg
$ 580.00 2022-06-03
TRC
T220275-25mg
5-(Trifluoromethyl)-2(1H)-pyrimidinone
83767-80-0
25mg
$ 220.00 2022-06-03
Chemenu
CM244280-1g
5-(Trifluoromethyl)pyrimidin-2-ol
83767-80-0 95%
1g
$795 2021-08-04
TRC
T220275-50mg
5-(Trifluoromethyl)-2(1H)-pyrimidinone
83767-80-0
50mg
$ 365.00 2022-06-03
Alichem
A039001954-1g
2-Hydroxy-5-(trifluoromethyl)pyrimidine
83767-80-0 98%
1g
$1310.31 2023-08-31
Enamine
EN300-94953-1.0g
5-(trifluoromethyl)pyrimidin-2-ol
83767-80-0 95%
1g
$1357.0 2023-05-20
Alichem
A039001954-10g
2-Hydroxy-5-(trifluoromethyl)pyrimidine
83767-80-0 98%
10g
$3708.10 2023-08-31
Aaron
AR00GB8T-50mg
2(1H)-Pyrimidinone, 5-(trifluoromethyl)- (9CI)
83767-80-0 95%
50mg
$459.00 2025-02-14
Aaron
AR00GB8T-250mg
2(1H)-Pyrimidinone, 5-(trifluoromethyl)- (9CI)
83767-80-0 95%
250mg
$949.00 2025-02-14
Aaron
AR00GB8T-100mg
2(1H)-Pyrimidinone, 5-(trifluoromethyl)- (9CI)
83767-80-0 95%
100mg
$672.00 2025-02-14

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